2-[(1-Methyl-1H-benzimidazol-2-yl)thio]-butanoic acid

• IUPAC Name: 2-(1-methylbenzimidazol-2-yl)sulfanylbutanoic acid
• InChI: InChI=1S/C12H14N2O2S/c1-3-10(11(15)16)17-12-13-8-6-4-5-7-9(8)14(12)2/h4-7,10H,3H2,1-2H3,(H,15,16)
• InChI Key: VFZXCSXXRQFFRQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)SC1=NC2=CC=CC=C2N1C
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

2-[(1-Methyl-1H-benzimidazol-2-yl)thio]-butanoic acid, commonly known as 2-MBT, is a synthetic organic compound with a range of applications in scientific research, particularly in the fields of biochemistry and physiology. This compound has been studied extensively in the laboratory, and its unique properties have been utilized in a number of different experiments.

Scientific Research Applications

Vibrational Spectroscopy and Quantum Computational Studies

. . .

Molecular Docking Studies

. . This suggests potential applications in drug design and discovery.

Nonlinear Optics (NLO)

. This suggests potential applications in the field of nonlinear optics.

Antimicrobial Activity

. .

Drug Design

. .

Solvent Effects Studies

. This kind of study is crucial in understanding the behavior of the compound in different environments, which can be useful in various applications, including chemical synthesis and drug formulation.

Charge Transfer Studies

. This property can be exploited in various applications, including the design of electronic devices.

Chemically Reactive Area Studies

. This kind of study is crucial in drug design and discovery.

Mechanism of Action

Target of Action

It’s known that benzimidazole derivatives, which this compound is a part of, have a broad range of biological activities and can interact with various biological targets .

Mode of Action

Benzimidazole derivatives are known to interact with their targets in a variety of ways, leading to different biological effects . The compound’s interaction with its targets and the resulting changes would depend on the specific target and the biological context.

Biochemical Pathways

Benzimidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Result of Action

Benzimidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .